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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647

In the realm of chemical safety and sensory science, the ability to detect and differentiate
odorous volatile organic compounds (VOCS) is paramount. Among these, tert-Butyl
mercaptan (TBM) holds a significant position, primarily as a potent odorant for natural gas,
ensuring that leaks are readily detectable by smell well before reaching hazardous
concentrations. This guide provides a comparative analysis of tert-Butyl mercaptan against
other odorous VOCs, supported by quantitative data and detailed experimental protocols for
their evaluation.

Comparative Data of Odorous VOCs

The following tables summarize the key physicochemical and sensory properties of tert-Butyl
mercaptan and a selection of other odorous volatile organic compounds. These compounds
are often used as gas odorants or are encountered as significant contributors to environmental
or industrial odors.

Table 1: Physicochemical Properties of Selected Odorous VOCs
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Vapor
Molecular . .
. Boiling Point Pressure
Compound Formula Weight ( g/mol
) (°C) (mmHg @
25°C)

tert-Butyl

C4H10S 90.19 64.3 181
Mercaptan
Isopropyl

Propy C3H8S 76.16 57-60 226

Mercaptan
n-Propyl

C3H8S 76.16 67-68 155
Mercaptan
Ethyl Mercaptan C2H6S 62.13 35 589.7
Methyl

CH4s 48.11 6 1516
Mercaptan
Dimethyl Sulfide C2H6S 62.13 37.3 502.2
Tetrahydrothioph

C4H8S 88.17 119 15.6
ene (THT)

Table 2: Odor Thresholds and Descriptions of Selected Odorous VOCs
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Compound Odor Threshold (ppb) Odor Description
Strong, gassy, similar to rotten
tert-Butyl Mercaptan <1 .
cabbage or garlic.[1]
Isopropyl Mercaptan Not specified Strong, gassy.[2]
n-Propyl Mercaptan Not specified Strong odor.[2]
Ethyl Mercaptan 1.1 Burnt match, sulfide, earthy.[3]
Rotten cabbage, burnt rubber.
Methyl Mercaptan 15
[3]
Canned corn, cooked
Dimethyl Sulfide 17-25 cabbage, asparagus, vegetal.
[3]
Tetrahydrothiophene (THT) Not specified Gassy, low odor impact.[4]

Experimental Protocols

Accurate and reproducible analysis of odorous VOCs is critical for research and industrial
applications. The following sections detail the methodologies for sensory and instrumental
analysis.

Sensory Analysis: Determination of Odor Threshold by
Forced-Choice Ascending Concentration Series (ASTM
E679)

This method is a standardized practice for determining the concentration at which a substance
can be detected by smell.

1. Panelist Selection and Training:
» Apanel of at least eight qualified individuals is selected.

o Panelists are screened for their ability to detect a range of standard odorants and are trained
to recognize and describe different odor characteristics.
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Training sessions are conducted in a well-ventilated, odor-free environment.
. Sample Preparation:

A stock solution of the odorous VOC is prepared in a suitable solvent (e.g., odor-free water
or mineral oil).

A series of dilutions is prepared from the stock solution, typically in geometric steps (e.g., a
factor of 2 or 3). The concentration range should span from well below the expected
threshold to a level that is easily detectable.

For each concentration level, three samples are presented to the panelist: two blanks
(solvent only) and one containing the odorant.

. Presentation and Evaluation:
Samples are presented in ascending order of concentration.

Each panelist is instructed to sniff each of the three samples and identify the one that is
different from the other two (the "odd" sample).

The concentration at which a panelist correctly identifies the odd sample in two consecutive
presentations is considered their individual threshold.

. Data Analysis:

The group's best-estimate threshold is calculated as the geometric mean of the individual
thresholds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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